Cas no 83704-32-9 (2,3,4,7-Tetrachlorodibenzofuran)

• Product Name: 2,3,4,7-Tetrachlorodibenzofuran
• CAS No: 83704-32-9
• MF: C₁₂H₄Cl₄O
• MW: 305.971559524536
• CID: 725773
• PubChem ID: 55112
• Update Time: 2025-11-01

2,3,4,7-Tetrachlorodibenzofuran Chemical and Physical Properties

Names and Identifiers

• Dibenzofuran,2,3,4,8-tetrachloro-
• 2,3,4,8-TCDF
• 2,3,4,8-tetrachlorodibenzofuran
• 5YIF7JI7VA
• UNII-5YIF7JI7VA
• Dibenzofuran, 2,3,4,8-tetrachloro-
• Dibenzofuran, 2,3,4,8-tetrachloro
• BDBM50408337
• CHEMBL137477
• 2,3,4,8-tetrachlorodibenzo[b,d]furan
• PCDF 80
• IIKXRERKNIJJQY-UHFFFAOYSA-N
• NS00122227
• Q27263055
• DTXSID40232545
• 83704-32-9
• 2,3,4,8-Tetrachloro-dibenzofuran
• 2,3,4,7-Tetrachlorodibenzofuran

• Inchi： 1S/C12H4Cl4O/c13-5-1-2-9-6(3-5)7-4-8(14)10(15)11(16)12(7)17-9/h1-4H
• InChI Key： IIKXRERKNIJJQY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2=C1OC1C=CC(=CC2=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 305.899
• Monoisotopic Mass: 303.902
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 13.1A^2

Experimental Properties

• Density: 1.625
• Boiling Point: 420.1°C at 760 mmHg
• Flash Point: 207.9°C
• Refractive Index: 1.713

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Chlorinated dibenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Dibenzofurans Chlorinated dibenzofurans

Additional information on 2,3,4,7-Tetrachlorodibenzofuran

Comprehensive Analysis of 2,3,4,7-Tetrachlorodibenzofuran (CAS No. 83704-32-9): Properties, Applications, and Environmental Impact

2,3,4,7-Tetrachlorodibenzofuran (CAS No. 83704-32-9) is a chlorinated aromatic compound belonging to the dibenzofuran family. This chemical has garnered significant attention due to its structural similarity to polychlorinated dibenzofurans (PCDFs), a group of persistent organic pollutants (POPs) regulated under international agreements like the Stockholm Convention. Researchers and environmentalists frequently search for "2,3,4,7-Tetrachlorodibenzofuran toxicity" or "CAS 83704-32-9 environmental persistence," reflecting growing concerns about its ecological and health implications.

The molecular structure of 2,3,4,7-Tetrachlorodibenzofuran features four chlorine atoms attached to a dibenzofuran backbone, which contributes to its stability and low biodegradability. Studies indexed under "83704-32-9 analytical methods" often highlight its detection via gas chromatography-mass spectrometry (GC-MS), a technique critical for monitoring trace levels in environmental samples. Its lipophilic nature, a common query in "PCDF bioaccumulation" searches, explains its tendency to accumulate in fatty tissues of organisms, raising concerns about food chain contamination.

Industrial applications of 2,3,4,7-Tetrachlorodibenzofuran are limited due to regulatory restrictions, but it may appear as an unintended byproduct in processes involving chlorinated compounds. Recent Google Trends data shows spikes in searches like "how to reduce 2,3,4,7-Tetrachlorodibenzofuran emissions," aligning with global efforts to minimize halogenated pollutant release. Thermal degradation studies (often tagged with "83704-32-9 thermal stability") suggest that high-temperature incineration with advanced scrubbing systems can effectively break down this compound.

Environmental scientists emphasize the importance of understanding "2,3,4,7-Tetrachlorodibenzofuran half-life" in different media. Research indicates persistence ranging from months in air to decades in sediments, making it a priority for "soil remediation techniques" discussions. The compound's potential endocrine-disrupting effects, frequently searched as "PCDF endocrine disruption," have prompted investigations into its interactions with cellular receptors at picomolar concentrations.

From a regulatory perspective, 2,3,4,7-Tetrachlorodibenzofuran falls under broader monitoring programs for dioxin-like compounds. Laboratories analyzing "83704-32-9 in wastewater" employ EPA Method 1613, while food safety agencies monitor its presence through stringent TEQ (Toxic Equivalency) calculations. Emerging technologies like photocatalytic degradation (a rising search term) show promise for breaking down such persistent molecules using titanium dioxide catalysts under UV light.

The scientific community continues to debate "2,3,4,7-Tetrachlorodibenzofuran risk assessment" models, particularly regarding low-dose chronic exposure. Recent publications explore its potential synergies with other halogenated aromatics, a topic gaining traction in "mixed pollutant toxicity" searches. Advanced computational chemistry approaches (increasingly searched as "83704-32-9 QSAR studies") help predict its behavior without extensive animal testing.

Ongoing research into 2,3,4,7-Tetrachlorodibenzofuran focuses on developing more sensitive detection methods, with "nanomaterial-based sensors for PCDFs" emerging as a hot topic. Meanwhile, environmental engineers investigate "83704-32-9 removal from industrial effluents" using novel adsorbents like graphene oxide composites. These developments address both scientific curiosity and practical remediation needs, making this compound a continuing focus of interdisciplinary study.